N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-methylbutanamide

• Molecular Formula: C15H20N2OS
• Molecular Weight: 276.4 g/mol
• IUPAC Name: N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-methylbutanamide
• InChI: InChI=1S/C15H20N2OS/c1-9(2)6-14(18)17-15-12(8-16)11-5-4-10(3)7-13(11)19-15/h9-10H,4-7H2,1-3H3,(H,17,18)
• InChI Key: IPFDMGSSCFQFBB-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC(=C2C#N)NC(=O)CC(C)C

Description

N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-methylbutanamide is a synthetic compound that has been developed for scientific research purposes. This compound has shown promising results in various studies, and its potential applications in the field of medicine and pharmacology are being explored.

Mechanism of Action

The mechanism of action of N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-methylbutanamide is not fully understood. However, it has been found to interact with certain receptors in the brain, including the dopamine D3 receptor and the sigma-1 receptor. It has also been found to inhibit the activity of certain enzymes, such as COX-2.
Biochemical and Physiological Effects:
N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-methylbutanamide has been found to have various biochemical and physiological effects. It has been found to modulate the release of certain neurotransmitters in the brain, including dopamine and serotonin. It has also been found to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-methylbutanamide in lab experiments include its potential applications in the field of neuroscience and pharmacology. However, its limitations include the fact that its mechanism of action is not fully understood, and its potential side effects are not yet known.

Future Directions

There are several future directions for research on N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-methylbutanamide. These include further studies on its mechanism of action, its potential applications in the field of medicine and pharmacology, and its potential side effects. Additionally, research could be conducted on the synthesis of analogs of this compound, which may have improved properties and applications.

Synthesis Methods

The synthesis of N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-methylbutanamide involves several steps. The starting material is 3-methylbutan-1-amine, which is reacted with 2-chloro-3-methylbutanoyl chloride to form the intermediate. This intermediate is then reacted with 3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid to form the final product.

Scientific Research Applications

N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-methylbutanamide has been used in various scientific research studies. It has been found to have potential applications in the field of neuroscience, as it has shown to modulate the activity of certain receptors in the brain. It has also been studied for its potential anti-inflammatory and analgesic properties.